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Compound of Interest

Compound Name: Maltotriose hydrate

Cat. No.: B8234776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Maltotriose is a trisaccharide composed of three glucose units linked by α-1,4 glycosidic bonds.

[1][2] In its hydrate form, it is a white to off-white crystalline powder.[3] Maltotriose hydrate is a

key carbohydrate in various research and development fields. It serves as a substrate for

studying enzymatic activity and carbohydrate metabolism, an inducer of the maltose regulon in

E. coli, and is used in the food and pharmaceutical industries as a sweetener, stabilizer, or

excipient.[2][3] Proper preparation of stock solutions is the first critical step for obtaining reliable

and reproducible experimental results.

These application notes provide detailed protocols for the preparation of maltotriose hydrate
stock solutions in both aqueous and organic solvents.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Maltotriose hydrate.
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Property Value Reference(s)

Molecular Formula C₁₈H₃₂O₁₆ [3][4]

Molecular Weight 504.44 g/mol [3][4]

Appearance
White to off-white crystalline

powder or solid
[3]

Purity ≥95% or ≥98% [3][4]

Solubility

Water: 50 mg/mL[5][6]PBS (pH

7.2): ~3 mg/mL[2][4]DMSO:

15-50 mg/mL[2][4]

[7]Dimethylformamide (DMF):

~20 mg/mL[2][4]

Storage (Solid)

-20°C for long-term stability

(≥4 years) or 0-8°C for shorter

periods.[2][3][4]

Storage (Solution)

Aqueous: Not recommended

for more than one day.

[4]Organic Solvent: Up to 1

year at -80°C.[7]

Experimental Workflow
The diagram below outlines the general workflow for preparing a maltotriose hydrate stock

solution.
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Preparation Steps

Dissolution Methods

Final Steps

1. Determine Desired
Concentration & Volume

2. Calculate Required Mass
of Maltotriose Hydrate

3. Weigh Maltotriose
Hydrate Powder

5. Dissolve Powder
in Solvent

4. Select & Measure
Appropriate Solvent

Vortexing / Stirring Sonication
(Recommended for DMSO)

6. Sterile Filter
(Optional, for cell-based assays)

Directly if fully dissolved

7. Aliquot into Sterile Tubes

8. Store at Recommended
Temperature

Click to download full resolution via product page

Caption: Workflow for Maltotriose Hydrate Stock Solution Preparation.
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Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., in Water or Buffer)
This protocol is suitable for applications where an organic solvent is not desired. Aqueous

solutions are not recommended for long-term storage.[4]

Materials:

Maltotriose hydrate (≥95% purity)[4]

High-purity water (e.g., Milli-Q) or desired aqueous buffer (e.g., PBS)

Sterile conical tubes or glass vials

Analytical balance

Spatula

Magnetic stirrer and stir bar, or vortex mixer

Sterile syringe filters (0.22 µm), optional

Procedure:

Calculation: Determine the mass of maltotriose hydrate required.

Example: To prepare 10 mL of a 50 mg/mL stock solution in high-purity water:

Mass = Concentration x Volume

Mass = 50 mg/mL x 10 mL = 500 mg

Weighing: Accurately weigh the calculated mass (e.g., 500 mg) of maltotriose hydrate
powder and place it into a sterile conical tube or beaker.

Dissolution: Add a portion of the solvent (e.g., 8 mL of water), then vortex or stir until the

powder is completely dissolved. Maltotriose is highly soluble in water.[5][6]
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Final Volume: Adjust the final volume to the desired amount (e.g., 10 mL) with the solvent.

Mix thoroughly to ensure a homogenous solution.

Sterilization (Optional): For cell culture or other sensitive biological experiments, sterile-filter

the solution through a 0.22 µm syringe filter into a sterile container.

Aliquoting and Storage: Aliquot the solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store at 2-8°C, but it is highly recommended to use the solution

within one day.[4]

Protocol 2: Preparation of a Stock Solution in Organic
Solvent (DMSO or DMF)
This protocol is ideal for preparing a concentrated stock that can be stored for longer periods

and diluted into aqueous buffers for final use.[4]

Materials:

Maltotriose hydrate (≥95% purity)[4]

Anhydrous DMSO or DMF

Sterile, solvent-compatible conical tubes or glass vials

Analytical balance

Spatula

Vortex mixer

Water bath sonicator

Inert gas (e.g., nitrogen or argon), optional

Procedure:

Calculation: Determine the mass of maltotriose hydrate required.
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Example: To prepare 5 mL of a 15 mg/mL stock solution in DMSO:

Mass = Concentration x Volume

Mass = 15 mg/mL x 5 mL = 75 mg

Weighing: Accurately weigh the calculated mass (e.g., 75 mg) of maltotriose hydrate
powder and add it to a sterile, dry, and solvent-compatible tube.

Solvent Addition: Add the calculated volume (e.g., 5 mL) of DMSO or DMF to the powder.[2]

[4]

Dissolution: Tightly cap the tube and vortex thoroughly. If the solid does not dissolve easily,

use a water bath sonicator to aid dissolution; this is particularly recommended for DMSO.[7]

Inert Gas Purge (Optional): For maximum stability, the solvent can be purged with an inert

gas before use, and the headspace of the stock solution vial can be flushed with the gas

before capping.[4]

Aliquoting and Storage: Aliquot into smaller, single-use volumes in appropriate vials. Store at

-20°C or -80°C. When stored at -80°C in a solvent, the solution can be stable for up to a

year.[7]

Dilution for Biological Experiments
When using a stock prepared in an organic solvent for biological assays, it is crucial to perform

serial dilutions into an aqueous buffer or cell culture medium.[4] Ensure that the final

concentration of the organic solvent in the assay is insignificant, as solvents like DMSO can

have physiological effects at low concentrations.[4]

Safety Precautions
This material should be handled with care until further information is available. It is

recommended not to ingest, inhale, or allow contact with eyes or skin. Always wash hands

thoroughly after handling and consult the complete Safety Data Sheet (SDS) provided by the

manufacturer before use.[4] This product is intended for research use only and is not for human

or veterinary use.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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